3-Amino-5-(3-methoxy-prop-1-ynyl)-pyridine-2-carboxylic acid methyl ester

• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• IUPAC Name: methyl 3-amino-5-(3-methoxyprop-1-ynyl)pyridine-2-carboxylate
• InChI: InChI=1S/C11H12N2O3/c1-15-5-3-4-8-6-9(12)10(13-7-8)11(14)16-2/h6-7H,5,12H2,1-2H3
• InChI Key: BWHSQKYCDFNCMR-UHFFFAOYSA-N
• Canonical SMILES: COCC#CC1=CC(=C(N=C1)C(=O)OC)N

Description

3-Amino-5-(3-methoxy-prop-1-ynyl)-pyridine-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H12N2O3 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-methoxy-propyne (421 mg, 6 mmol), bis(triphenylphosphine)palladium(II) chloride (84 mg, 0.12 mmol), copper(I) iodide (23 mg, 0.12 mmol) and NEt3 (1.17 ml, 8.4 mmol) in THF (10 ml) under Argon was added 3-amino-5-bromo-pyridine-2-carboxylic acid methyl ester (277 mg, 1.2 mmol) and the mixture was heated to 80° C. for 5 h. At 0° C. water (12 ml) was added and the mixture was extracted with EtOAc, the combined organic layers were washed with half-saturated aq. sodium chloride, dried with Na2SO4 and evaporated. The residue was purified by chromatography on silica gel (cyclohexane to cyclohexane/EtOAc 1:4) to provide the title compound as orange solid.